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Introduction

Lead(ll) carbonate (PbCOs), a compound known since antiquity, presents a fascinating case
study in the intersection of material science, toxicology, and industrial application.[1][2]
Historically prized as the pigment "white lead" for its opacity and durability in paints and
cosmetics, its use has been curtailed due to its inherent toxicity.[1][2][3] However, lead
carbonate and its related compounds continue to be subjects of academic and industrial
research, finding applications as catalysts, in the synthesis of other lead compounds, and in
specific industrial processes.[4][5][6] This guide provides a comprehensive overview of the core
physicochemical properties of lead carbonate, offering insights valuable to researchers in
chemistry, materials science, and toxicology.

Chemical and Physical Identity

Lead carbonate is an inorganic compound with the chemical formula PbCOs.[4][7] It is a white,
crystalline solid that occurs naturally as the mineral cerussite.[3][4]

Table 1: Fundamental Properties of Lead(ll) Carbonate
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Property Value Source(s)

Chemical Formula PbCOs [41elr1sl

Molecular Weight 267.21 g/mol [6][9][10]
White or colorless crystalline

Appearance [1][3][11][12]
powder

Density 6.6 g/cm3 [21[3][13]

] ] Decomposes at approximately

Melting Point [2][6][11][12][13][14]
315°C

CAS Number 598-63-0 [10][12][14]

Crystal Structure and Morphology

Lead(ll) carbonate, in its mineral form cerussite, crystallizes in the orthorhombic system.[15] It
belongs to the aragonite group of carbonates, sharing a similar crystal structure with
compounds like aragonite (CaCQOs), strontianite (SrCOs), and witherite (BaCOs).[15] The
structure is characterized by a dense, highly crosslinked network of lead(ll) cations (Pb?*) and
carbonate anions (COs27).[4] X-ray crystallography studies have revealed that the Pb(ll)
centers are seven-coordinate, surrounded by multiple carbonate ligands.[4]

Several other lead carbonate-containing structures are known, often referred to as basic lead
carbonates. These include:

o White lead: 2PbCO3-Pb(OH)2[4]
e Shannonite: PbCOs-PbO[4]
¢ Plumbonacrite: 3PbCOs-Pb(OH)2:PbO[4]

The synthesis method can influence the resulting crystal product. For instance, more alkaline
precursors tend to produce hydroxy-carbonate structures like abellaite or hydrocerussite, while
less alkaline precursors favor the formation of the simple carbonate structure, cerussite.[16]

Solubility and Reactivity
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Solubility Profile

Lead carbonate exhibits low solubility in water.[1][3] This insolubility was a key factor in its
historical use as a pigment.[3] However, its solubility is influenced by several factors:

o Acidity (pH): Lead carbonate is soluble in dilute acids.[1][3][6] The carbonate ion reacts with
acids to form carbonic acid, which then decomposes to release carbon dioxide gas, driving
the dissolution of the lead salt.[3] This can be represented by the following general reaction:
PbCOs(s) + 2H*(aq) — Pb?*(aq) + H20(l) + CO2(g)

o Temperature: The solubility of lead carbonate in water generally increases with higher
temperatures.[3]

o Alkalies: It is also soluble in alkali solutions.[5][6]

ble 2: Solubility of (1) Carl

Solvent Solubility Source(s)
Insoluble (0.00011 g/100 mL at
Water [2][3][6]
20 °C)
Dilute Acids Soluble [1][3][6]
Alcohol Insoluble [2][6][12]
Ammonia Insoluble [6]
Alkali Solutions Soluble [51[6]

Thermal Decomposition

Upon heating, lead carbonate decomposes to lead(ll) oxide (PbO) and carbon dioxide.[1][2]
[14] The decomposition temperature is approximately 315 °C.[2][6][11][12][13][14] The thermal
stability of metal carbonates is related to the reactivity of the metal; carbonates of less reactive
metals, like lead, decompose more readily upon heating compared to those of highly reactive
metals.[17][18][19]

The decomposition reaction is as follows: PbCOs(s) — PbO(s) + CO2(g)
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The color of the resulting lead oxide can vary depending on the conditions, but it is often
described as an orange or yellow solid.[18]

Reactivity with Other Substances

Lead carbonate reacts violently with fluorine, which can create a fire hazard.[11][20][21]

Synthesis and Preparation

Lead carbonate can be synthesized through several precipitation methods. A common
laboratory and industrial approach involves reacting a soluble lead salt, such as lead(ll) acetate
or lead(ll) nitrate, with a source of carbonate ions.[5][16][22]

Example Synthesis Protocol: One method involves passing carbon dioxide gas into a cold,
dilute solution of lead(ll) acetate.[4][5] Another approach is to mix a solution of lead(ll) nitrate
with a solution of sodium carbonate.[22] Controlling reaction conditions such as temperature
and reactant concentrations is crucial to obtain the desired stoichiometry and purity.[5]

More advanced synthesis techniques, such as using ultrasonication or microwave irradiation in
a polyol process, have been explored to produce lead(ll) carbonate-containing nanoparticles.
[16]

Analytical Characterization

A variety of analytical techniques are employed to characterize the physicochemical properties
of lead carbonate.

Table 3: Analytical Techniques for Lead Carbonate
Characterization
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Technique Purpose Source(s)
) ) Determining crystal structure

X-ray Diffraction (XRD) ) o [23]
and phase identification.

Scanning Electron Microscopy  Observing particle morphology 4]

(SEM) and size.

Transmission Electron High-resolution imaging of 241

Microscopy (TEM) nanostructures.
Identifying molecular vibrations

Raman Spectroscopy and confirming chemical [23][25]
composition.

X-ray Fluorescence (XRF) Elemental analysis. [23]

Thermal Analysis (e.g., TGA, Studying thermal stability and 23]

DSC)

decomposition behavior.

Toxicological and Environmental Considerations

Lead and its compounds are well-documented toxicants.[1][3][26] Lead carbonate is toxic by

inhalation and ingestion.[2][20][27] Chronic exposure can lead to a range of health issues,

including effects on the blood, nervous system, and kidneys.[20][21][26] It is also recognized as

a reproductive and developmental toxicant.[20][26][27] Due to these health risks, the use of

lead carbonate is heavily regulated in many countries.[1]

From an environmental perspective, lead carbonate is persistent and can bioaccumulate in

plants and mammals.[20] It is crucial to prevent its release into the environment.[20]

Applications

Despite its toxicity, lead carbonate has several specialized industrial applications:

o Catalyst: It is used as a catalyst in the polymerization of formaldehyde.[4][6]

» Component in Materials: It is used in some high-pressure lubricating greases, as a coating

for vinyl chloride polymers to improve dielectric properties, and to enhance the bonding of
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chloroprene to wire.[4][6]

o Radiation Shielding: Its high density makes it suitable for use in materials designed for
shielding against X-rays and gamma radiation.[1]

o Precursor for other Lead Compounds: It serves as an intermediate in the synthesis of other
lead-containing compounds.[5]

Conclusion

Lead carbonate possesses a unique set of physicochemical properties that have dictated its
historical and modern applications. Its high density, opacity, and reactivity have made it a
valuable material in various industrial contexts. However, its significant toxicity necessitates
careful handling and has led to a decline in its widespread use. For researchers, a thorough
understanding of its crystal structure, solubility, thermal behavior, and reactivity is essential for
both exploring novel applications and mitigating its potential health and environmental risks.

Experimental Workflows and Diagrams
Diagram 1: Synthesis of Lead Carbonate via
Precipitation

Reactants

( )—B;Q;ess Products
S . . Lead Carbonate (PbCOs)
( HFlltratlonHWashlng (Solid Precipitate)

Click to download full resolution via product page

Caption: Workflow for the synthesis of lead carbonate.

Diagram 2: Thermal Decomposition of Lead Carbonate
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Caption: Thermal decomposition pathway of lead carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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